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Compound of Interest

Compound Name: Boc-DL-asu-oh
CAS No.: 292642-79-6
Cat. No.: B3257641
Get Quote
. J

Executive Summary

Boc-Asu-OH (N-alpha-t-Butyloxycarbonyl-L-aminosuberic acid) is a non-standard, dicarboxylic
amino acid derivative used primarily in solid-phase peptide synthesis (SPPS) to introduce
hydrocarbon "staples” or bridge-forming residues. Unlike its shorter-chain analogs (Aspartic
and Glutamic acid), Boc-Asu-OH exhibits distinct stability profiles driven by its aliphatic side
chain length.

Core Stability Verdict: Boc-Asu-OH is chemically stable for 2+ years if stored at 2-8°C in a
desiccated, dark environment. Its primary degradation threat is moisture-induced acidolysis of

the Boc carbamate, not side-chain cyclization.

Quick Reference: Storage Specifications
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Parameter Specification Criticality
Temperature 2°C to 8°C (Long-term: -20°C) High
Inert gas (Argon/Nitrogen
Atmosphere gas (Arg gen) Moderate
overlay

- <30% RH (Desiccator -
Humidity ] Critical
required)

] Amber glass or HDPE with )
Container ) High
Teflon-lined cap

o Use anhydrous DMF/NMP; use ]
Reconstitution ) ) High
immediately

Chemical Identity & Structural Properties[1]

Understanding the structure is prerequisite to predicting stability. Asu is a homolog of Glutamic
acid but with a longer methylene bridge (

), which significantly alters its intramolecular reactivity.

o Chemical Name: (2S)-2-[(tert-butoxycarbonyl)amino]octanedioic acid
e CAS Number: 66713-87-9 (L-isomer) / 75113-71-2 (D-isomer)

e Molecular Formula:

[1][2]

e Molecular Weight: 289.33 g/mol [2]

o Physical State: White to off-white crystalline powder

Structural Stability Logic

The "Asu" side chain contains five methylene groups ending in a carboxyl moiety.

e Boc Group: Susceptible to acid-catalyzed hydrolysis (cleavage to isobutene and
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).
e Side Chain (
): Unlike Asp (

) or Glu (

), the Asu side chain is too long to favor the formation of cyclic anhydrides or imides (e.qg.,
aspartimide or pyroglutamate) under standard storage conditions. The entropic cost of
forming a 9-membered ring protects it from the "self-digestion” seen in Asp/Glu derivatives.

Degradation Mechanisms[4][5]

The stability of Boc-Asu-OH is governed by three primary vectors: Hydrolytic cleavage,
Thermal decarboxylation, and Photochemical degradation.

Hydrolytic Cleavage (The Moisture Threat)

The tert-butyloxycarbonyl (Boc) group is acid-labile. While stable to base, it degrades in the
presence of moisture and trace acid (which can be autocatalytic if the free carboxylic acid

groups ionize sufficiently in humid air).
e Mechanism: Moisture absorption

Protonation of carbonyl oxygen
Collapse of tert-butyl cation
Release of Isobutene +
+ Free Amine.
e Result: Loss of N-terminal protection, leading to polymerization or side-reactions during

synthesis.[3]

Thermal Stability

Boc-Asu-OH is a solid with a melting point typically >100°C. However, prolonged exposure to
temperatures >30°C can accelerate:
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o Decarboxylation: Slow loss of

from the free carboxylic acid groups.

o Crystal Lattice Shift: Morphological changes that may trap moisture or solvent residues.

Cyclization (Comparative Analysis)

e Boc-Asp-OH: High risk of Aspartimide formation (5-membered ring).
e Boc-Glu-OH: Moderate risk of Pyroglutamate/Anhydride (5/6-membered ring).

e Boc-Asu-OH:Negligible risk. The formation of a cyclic anhydride would require a 9-
membered ring, which is kinetically disfavored.

Visualization: Degradation Pathways

The following diagram illustrates the hierarchy of degradation risks for Boc-Asu-OH.

Boc-Asu-OH
(Intact)

H-Asu-OH
(Degraded)

Heat Accelerates

Boc Cleavage
(Isobutene + CO2)

Catalyzes

Trace Acid
(Autocatalysis)

Moisture Promotes Ionization _
(Humidity > 40%) .

Click to download full resolution via product page

Figure 1: Mechanistic pathways affecting Boc-Asu-OH stability. Note the low risk of cyclization
compared to Asp/Glu analogs.

Storage & Handling Protocol

To ensure experimental reproducibility, the following protocol must be strictly adhered to. This
system is self-validating: if the physical appearance changes (caking/discoloration), the
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protocol has been breached.

Receipt and Initial Processing

» Equilibration: Upon receipt, allow the sealed container to reach room temperature (approx. 2-
3 hours) before opening. Why? Opening a cold bottle in humid air causes immediate
condensation on the powder, initiating hydrolysis.

 Inspection: Verify the powder is free-flowing and white. Clumping indicates prior moisture
exposure.

Long-Term Storage Workflow

o Primary Container: Transfer to an amber glass vial with a Teflon-lined screw cap. Plastic
(polyethylene) is permeable to moisture over years.

» Desiccation: Place the primary container inside a secondary jar containing activated silica
gel or

(Drierite).

o Temperature: Store at 2°C to 8°C. For storage exceeding 2 years, move to -20°C.

Handling for Synthesis

e Weighing: Weigh quickly in a low-humidity environment. Do not leave the stock bottle open.

» Solvent Choice: Reconstitute in DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone).
Ensure solvents are "Amine-Free" and "Anhydrous” (water <0.03%).

» Disposal: Discard unused reconstituted solutions after 24 hours. The free carboxylic acid
groups can induce slow autocatalytic degradation in solution.

Visualization: Storage Workflow

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3257641?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Receipt of Material

(-20°C or Ambient)

2. Thermal Equilibration
(Wait 3h to reach RT)

3. Visual QC
(Check for caking)

Short Term (<6 mo) Long Term (>6 mo)
4°C + Desiccant -20°C + Inert Gas

4. Usage
Weigh quickly, close immediately

Click to download full resolution via product page
Figure 2: Standard Operating Procedure (SOP) for the receipt and storage of Boc-Asu-OH.

Quality Control & Validation

Researchers should validate the purity of Boc-Asu-OH annually or if improper storage is
suspected.

Thin Layer Chromatography (TLC)

o Stationary Phase: Silica Gel
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» Mobile Phase: Chloroform : Methanol : Acetic Acid (90:8:2)
e Detection: UV (254 nm) and Ninhydrin stain (after heating).

o Passing Criteria: Single spot. (Free amine impurities will stain purple/blue with Ninhydrin;
Boc-protected intact material usually stains faintly or requires removal of Boc on-plate with
HCI fumes before staining).

HPLC Analysis[7]

e Column: C18 Reverse Phase (e.g.,

)

e Gradient: 5% to 95% Acetonitrile in Water (+0.1% TFA) over 20 mins.
o Detection: 210-220 nm (Amide bond/Carboxyl absorption).

e Note: Boc-Asu-OH has weak UV absorbance due to lack of aromatic rings. High
concentration samples may be required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/408468
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-D-Aspartic-acid
https://pubchem.ncbi.nlm.nih.gov/
https://chempep.com/boc-solid-phase-peptide-synthesis/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/408468
https://pdf.benchchem.com/558/Stability_and_Optimal_Storage_of_Boc_Asn_Xan_OH_A_Technical_Guide.pdf
https://chempep.com/boc-solid-phase-peptide-synthesis/
https://aapep.bocsci.com/amino-acids/boc-amino-acids-3257.html?page=4
https://www.peptide.com/resources/solid-phase-peptide-synthesis/aggregation-racemization-and-side-reactions/
https://www.benchchem.com/product/b3257641?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3257641?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

. (R)-2-(Boc-amino)octanedioic acid 97 75113-71-2 [sigmaaldrich.com]
. 66713-87-9|Boc-Asu-OH|BLD Pharm [bldpharm.com]
. pdf.benchchem.com [pdf.benchchem.com]

. Boc-Asp-OH 99% | Sigma-Aldrich [sigmaaldrich.com]

1
2
3
4
e 5. Boc-D-Aspartic acid | COH15NO6 | CID 7021110 - PubChem [pubchem.ncbi.nlm.nih.gov]
6. chempep.com [chempep.com]

7. pdf.benchchem.com [pdf.benchchem.com]

8. aapep.bocsci.com [aapep.bocsci.com]

9. peptide.com [peptide.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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